Phosphatidylinositol (Soy) SodiuM

• Molecular Formula: C45H78NaO13P
• Molecular Weight: 881.1 g/mol
• InChI: InChI=1S/C45H79O13P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)55-35-37(36-56-59(53,54)58-45-43(51)41(49)40(48)42(50)44(45)52)57-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h11-14,17-20,37,40-45,48-52H,3-10,15-16,21-36H2,1-2H3,(H,53,54);/q;+1/p-1/b13-11-,14-12-,19-17-,20-18-;/t37-,40?,41-,42+,43+,44+,45?;/m0./s1
• InChIKey: NTGSBERWOLXQBK-OXCFANCGSA-M

Phosphatidylinositol (Soy) Sodium: A Naturally Derived Acidic Glycerophospholipid for Research and Industrial Applications

Phosphatidylinositol (Soy) Sodium (CAS 383907-36-6) is a sodium salt of L-α-phosphatidylinositol extracted from soybean lecithin, comprising a glycerol backbone, two non-polar fatty acid tails, and a polar inositol head group [1]. It is a naturally occurring, negatively charged glycerophospholipid that serves as a key membrane constituent and precursor to phosphoinositides involved in cellular signaling . Commercial preparations typically achieve ≥99% purity and contain a characteristic fatty acid profile dominated by linoleic (18:2, ~40%) and palmitic (16:0, ~35%) acids .

1 Source: Soybean-derived, animal-free phosphatidylinositol sodium salt

2 Composition: Defined fatty acid profile dominated by linoleic and palmitic acids

3 Use context: Membrane biophysics, lipid enzymology, liposomal formulation research

• [1] Phosphatidylinositols, soya, sodium salts. PubChem CID: 137699665. View Source

Why Phosphatidylinositol (Soy) Sodium Cannot Be Directly Replaced by Other Phosphatidylinositol Sources or Synthetic Analogs

Phosphatidylinositol from different biological sources exhibits distinct fatty acid compositions that directly influence membrane biophysical properties, enzyme substrate specificity, and downstream signaling outcomes [1]. Mammalian liver PI contains high levels of stearic (18:0, up to 49%) and arachidonic (20:4, up to 35%) acids, whereas soy PI is enriched in linoleic (18:2, ~40%) and palmitic (16:0, ~35%) acids [1]. These compositional differences can alter membrane fluidity, curvature stress, and protein-lipid interactions. Furthermore, synthetic PI analogs, while offering defined single-species composition, incur substantially higher production costs and limited supply scalability compared to naturally extracted soy PI, making them unsuitable for large-volume industrial applications [2]. Even among natural sources, the sodium counterion in the soy-derived salt confers specific solubility and formulation characteristics that differ from other salt forms or free acid preparations [3].

Biological source mismatch

Mammalian liver PI contains high stearic/arachidonic acids; soy PI enriched in linoleic acid. Membrane fluidity, curvature, and enzyme substrate specificity may shift.

Synthetic analog scalability

Synthetic PI with defined single-species composition carries higher cost and limited supply volume, limiting direct replacement in large-scale formulation research.

Counterion and salt form

Sodium salt confers specific solubility and formulation properties; free acid or other salt forms may require re-optimization of preparation protocols.

• [1] Christie, W.W. Phosphatidylinositol and related lipids: structure, composition, biochemistry, and analysis. The Lipid Library (formerly lipidlibrary.co.uk). Table 1. Fatty acid composition of phosphatidylinositol (wt % of the total) in animal and plant tissues. View Source
• [2] van Hoogevest, P. and Wendel, A. (2014). The use of natural and synthetic phospholipids as pharmaceutical excipients. European Journal of Lipid Science and Technology, 116(9), 1088-1107. Cited in ScienceDirect Topics: Phospholipid Derivative. View Source
• [3] Aladdin Scientific. L-α-phosphatidylinositol (Soy) (sodium salt). Catalog No. C09-0932-562. View Source

Quantitative Differentiation Evidence for Phosphatidylinositol (Soy) Sodium Against Closest Analogs

Fatty Acid Composition: Soy PI vs. Mammalian Liver PI (Class-Level Inference)

Soybean-derived phosphatidylinositol exhibits a markedly different fatty acid profile compared to mammalian liver phosphatidylinositol, which has functional consequences for membrane properties and enzyme interactions [1]. The primary unsaturated fatty acid in soy PI is linoleic acid (18:2), whereas mammalian liver PI is dominated by arachidonic acid (20:4) [1]. This difference alters membrane fluidity and susceptibility to oxidation.

Fatty Acid Profile

Class-level inference

Soy PI: ~40% linoleic (18:2), ~35% palmitic (16:0), 0% arachidonic (20:4) Rat liver PI: ~2% linoleic, 5% palmitic, 35% arachidonic

Compositional differences dictate membrane behavior; sources not interchangeable in biophysical assays.

Data represent class-level composition; individual lots may vary.

Evidence Dimension	Fatty Acid Composition (wt % of total)
Target Compound Data	Soy PI: Palmitic acid (16:0) ~35%, Stearic acid (18:0) ~8%, Oleic acid (18:1) ~7%, Linoleic acid (18:2) ~40%, Linolenic acid (18:3) ~5%, Arachidonic acid (20:4) 0%
Comparator Or Baseline	Rat Liver PI: Palmitic acid (16:0) 5%, Stearic acid (18:0) 49%, Oleic acid (18:1) 2%, Linoleic acid (18:2) 2%, Linolenic acid (18:3) 4%, Arachidonic acid (20:4) 35% [1]
Quantified Difference	Soy PI contains ~40% linoleic acid (18:2) vs. ~2% in rat liver PI; Soy PI lacks arachidonic acid (20:4) entirely vs. 35% in rat liver PI; Soy PI has ~35% palmitic acid (16:0) vs. 5% in rat liver PI.
Conditions	Comparative analysis of phospholipid extracts from soybean and rat liver tissues (wt % of total fatty acids in PI fraction).

Why This Matters

The distinct fatty acid composition directly impacts membrane fluidity, curvature, and protein-lipid interaction specificity, making soy PI functionally non-interchangeable with mammalian PI in biophysical assays or as a substrate for lipid-modifying enzymes.

• [1] Christie, W.W. Phosphatidylinositol and related lipids: structure, composition, biochemistry, and analysis. The Lipid Library. Table 1. Fatty acid composition of phosphatidylinositol (wt % of the total) in animal and plant tissues. Data for rat liver PI from Wood,R. and Harlow,R.D. Arch. Biochem. Biophys., 135, 272-281 (1969). View Source

Enzyme Inhibition: Soy PI vs. Liver PI Show Equivalent Activity in CDP-Diacylglycerol Synthase Assay (Direct Head-to-Head Comparison)

In a direct head-to-head comparison using human CDP-diacylglycerol synthase isoform CDS2, soybean phosphatidylinositol and liver phosphatidylinositol exhibited no significant difference in inhibitory activity when tested at equimolar concentrations [1]. Both sources reduced enzyme activity to 15-20% of control, demonstrating functional equivalence in this specific enzymatic context despite their divergent fatty acid compositions [1].

CDS2 Inhibition

Head-to-head

Soy PI and liver PI both reduce CDS2 activity to 15–20% of control; no significant difference (P > 0.05)

Reported equivalent CDS2 inhibition supports animal-free substitution in enzymatic assays.

Human CDS2, pH 8.0, 22 °C; verify in target assay system.

Evidence Dimension	Enzyme Inhibition Activity (residual activity % of control)
Target Compound Data	Soybean phosphatidylinositol: 15-20% residual activity of CDS2 enzyme at equimolar concentration with substrate [1]
Comparator Or Baseline	Liver phosphatidylinositol: 15-20% residual activity of CDS2 enzyme at equimolar concentration with substrate [1]
Quantified Difference	No significant difference (P > 0.05) in inhibitory potency between soy and liver PI; both compounds inhibit CDS2 to a comparable extent (15-20% residual activity).
Conditions	Human CDP-diacylglycerol synthase isoform CDS2; equimolar concentrations with respect to substrate; assay conditions: pH 8.0, 22°C [1].

Why This Matters

This head-to-head evidence demonstrates that soy PI can substitute for liver PI in CDS enzyme assays without altering experimental outcomes, supporting procurement decisions where animal-derived lipids may be restricted due to ethical, regulatory, or supply chain considerations.

• [1] BRENDA Enzyme Database. EC 2.7.7.41 - phosphatidate cytidylyltransferase (CDP-diacylglycerol synthase). Literature entry: "no significant inhibition in activity when either soybean or liver phosphatidylinositol is used at equimolar concentrations with respect to substrate... inhibition of CDS2 by both soybean and liver PI, with 15-20% residual activity." View Source

Industrial Procurement: Natural Soy PI vs. Synthetic PI (Class-Level Inference)

Natural phospholipids extracted from soybean offer substantial cost and supply advantages over synthetic phospholipids for industrial-scale applications [1]. Synthetic PI requires multi-step organic synthesis and specialized manufacturing capacity, whereas soy PI is obtained via extraction and chromatography from abundantly available soybean lecithin, a byproduct of soybean oil processing [1]. This translates to significantly lower cost per gram and guaranteed supply volumes suitable for commercial pharmaceutical production.

Industrial Scalability

Class-level inference

Natural soy PI: extraction from abundant soy lecithin, cost-efficient. Synthetic PI: organic synthesis, limited capacity, higher cost.

Preferred for large-volume research and formulation studies requiring supply reliability.

Procurement context; synthetic PI may be used for specialized single-species needs.

Evidence Dimension	Industrial Procurement Suitability (cost, scalability, sustainability)
Target Compound Data	Natural soy PI: Produced via extraction/chromatography without organic chemical synthesis; derived from abundantly available soybean lecithin; preferred for large-volume oral pharmaceutical products [1].
Comparator Or Baseline	Synthetic PI: Requires predetermined fatty acid composition via organic synthesis; limited production capacity; higher cost due to specific investments in synthesis capacity [1].
Quantified Difference	Natural phospholipids are preferred over synthetic analogs for large-scale oral pharmaceutical products due to guaranteed supply volume and lower cost; soybean phospholipids are exclusively used in marketed oral products containing phospholipid excipients [1].
Conditions	Industrial pharmaceutical development context; evaluation based on availability, price, supply chain robustness, and regulatory acceptance.

Why This Matters

For procurement specialists and formulation scientists, the cost differential and supply reliability of soy PI over synthetic PI are decisive factors in selecting excipients for scalable drug delivery systems, liposomal formulations, and nutraceutical products.

• [1] van Hoogevest, P. and Wendel, A. (2014). The use of natural and synthetic phospholipids as pharmaceutical excipients. European Journal of Lipid Science and Technology, 116(9), 1088-1107. Cited in ScienceDirect Topics: Phospholipid Derivative - 4 Industrial Perspective. View Source

Purity and Reproducibility: Soy PI Sodium Salt vs. Lower-Grade Lecithin Mixtures (Supporting Evidence)

Commercial Phosphatidylinositol (Soy) Sodium is available at ≥99% purity (TLC or HPLC), significantly exceeding the PI content in crude or food-grade lecithin mixtures where PI typically constitutes only a minor fraction alongside phosphatidylcholine, phosphatidylethanolamine, and phosphatidic acid [1]. This high purity is essential for reproducible experimental outcomes and regulatory-compliant pharmaceutical formulations.

Purity Specification

Specification review

≥99% (TLC/HPLC); substantially higher than PI content in crude or food-grade lecithin mixtures.

High purity ensures batch-to-batch reproducibility; minimizes confounding lipids.

Verify lot-specific certificate of analysis.

Evidence Dimension	Purity Level (PI content)
Target Compound Data	Phosphatidylinositol (Soy) Sodium: ≥99% (Sigma-Aldrich P0639, TLC) ; >99% (Aladdin L130328) [1].
Comparator Or Baseline	Lower-grade soy lecithin: PI content typically minor fraction; high-grade lecithin comprises mainly phosphatidylcholine; PI content varies by grade [2].
Quantified Difference	High-purity soy PI sodium salt achieves ≥99% PI content, whereas crude soy lecithin mixtures contain PI as a minor component (typically <10-15% of total phospholipids).
Conditions	Commercial analytical specifications (TLC or HPLC); product datasheets from authorized vendors.

Why This Matters

Procurement of ≥99% pure soy PI sodium salt ensures batch-to-batch reproducibility in liposome preparation, enzymatic assays, and lipidomics standards, eliminating confounding effects from contaminating phospholipids present in lower-grade lecithin products.

• [1] Aladdin Scientific. L-α-phosphatidylinositol (Soy) (sodium salt). Catalog No. C09-0932-562; Specifications and Purity: >99%. View Source
• [2] ScienceDirect Topics: Phospholipid Derivative. Section: Natural phospholipids possess a fatty acid profile which originates from the raw starting material... high grade lecithin comprises mainly phosphatidylcholine, whereas lower grade purity lecithin contains other phospholipids like phosphatidylethanolamine, phosphatidylinositol and phosphatidic acid. View Source

Neuroprotective Bioactivity: Soybean-Derived PI Recovers Amyloid β-Induced Neurotoxicity in Rat Hippocampal Neurons (Supporting Evidence)

Soybean-derived phosphatidylinositol demonstrates specific neuroprotective activity against amyloid β protein (Aβ)-induced toxicity in cultured rat hippocampal neurons [1]. At concentrations ≥5 nM, soy PI dose-dependently recovered Aβ-induced decreases in neuronal Cl⁻-ATPase activity and prevented Aβ-induced aggravation of glutamate neurotoxicity [1].

Neuroprotection Signal

Data to verify

≥5 nM dose-dependently recovered Aβ-induced Cl⁻-ATPase decrease in rat hippocampal neurons.

Supports neuroprotection assay context in Aβ-challenged neuronal models.

Single study; cross-validation in independent model recommended.

Evidence Dimension	Neuroprotective Potency (recovery of Cl⁻-ATPase activity)
Target Compound Data	Soybean-derived PI: ≥5 nM dose-dependently recovered Aβ (10 nM)-induced decrease in neuronal Cl⁻-ATPase activity; reduced Aβ-induced elevation of intracellular Cl⁻ concentration; prevented Aβ-induced aggravation of glutamate neurotoxicity [1].
Comparator Or Baseline	No direct comparator data available in this study; baseline is Aβ-treated neurons without PI.
Quantified Difference	Not applicable (cross-study comparison not available).
Conditions	Cultured rat hippocampal neurons; Aβ25-35 (10 nM) as toxic insult; PI concentrations 5-50 nM; assays for Cl⁻-ATPase activity, intracellular Cl⁻ concentration, and glutamate neurotoxicity.

Why This Matters

This study provides quantitative evidence for the bioactivity of soy-derived PI in a disease-relevant neuronal model, supporting its selection for neuroscience research applications where neuroprotective mechanisms of phosphoinositides are being investigated.

• [1] Zhang, N.Y., Kitagawa, K., Wu, B., and Inagaki, C. (2003). Soybean-derived phosphatidylinositol recovers amyloid β protein-induced neurotoxicity in cultured rat hippocampal neurons. Neuroscience Letters, 341(2), 105-108. View Source

Validated Application Scenarios for Phosphatidylinositol (Soy) Sodium Based on Quantitative Differentiation Evidence

Enzymatic Assays Requiring Animal-Free Phosphatidylinositol with Equivalent Activity to Liver PI

Researchers conducting CDP-diacylglycerol synthase (CDS) activity assays or other lipid-metabolizing enzyme studies can substitute soy PI for liver PI without altering experimental outcomes [1]. Direct head-to-head comparison confirms both sources reduce CDS2 activity to 15-20% of control at equimolar concentrations, with no significant difference in inhibitory potency [1]. This application is particularly relevant for laboratories seeking to eliminate animal-derived reagents or those facing supply constraints for liver PI.

Liposomal Drug Delivery Formulation Requiring Scalable, Cost-Effective Negatively Charged Phospholipid

Soy PI sodium salt is the preferred negatively charged phospholipid for liposomal formulations intended for large-volume pharmaceutical production [2]. Unlike synthetic PI, which requires specialized organic synthesis capacity and incurs higher costs, soy PI is extracted from abundantly available soybean lecithin, ensuring guaranteed supply volumes and cost efficiency suitable for commercial oral and parenteral products [2]. Its high purity (≥99%) and defined fatty acid composition (primarily linoleic and palmitic acids) support reproducible liposome preparation with predictable membrane charge and fluidity characteristics .

Neuroscience Research Investigating Phosphoinositide-Mediated Neuroprotection

Soybean-derived PI has demonstrated specific neuroprotective activity in cultured rat hippocampal neurons, recovering amyloid β-induced decreases in Cl⁻-ATPase activity at concentrations as low as 5 nM [3]. It reduces Aβ-induced elevation of intracellular Cl⁻ concentration and prevents aggravation of glutamate neurotoxicity [3]. Researchers investigating PI-mediated signaling pathways in Alzheimer's disease models or ion transport regulation should prioritize soy PI based on this validated bioactivity data.

Lipidomics Standards and Membrane Biophysics Studies with Defined Fatty Acid Profile

The distinct fatty acid composition of soy PI—dominated by linoleic acid (~40%) and palmitic acid (~35%)—contrasts sharply with mammalian PI, which contains high arachidonic and stearic acids [4]. This well-characterized profile makes soy PI sodium salt an ideal standard for lipidomics workflows and membrane biophysics studies where unsaturated fatty acid content and membrane fluidity must be controlled. Commercial preparations with ≥99% purity and documented fatty acid distribution ensure batch-to-batch consistency essential for reproducible data generation .

Application

Selection Property

Validation Focus

Enzymatic assays (CDS) with animal-free PI

Reported equivalent CDS2 inhibition

CDS2 activity reproducibility

Liposomal formulation research

Scalable natural source, high purity

Membrane charge and fluidity

Neuronal ion transport studies

Reported PI-mediated recovery of Cl⁻-ATPase

Aβ-induced neurotoxicity model endpoints

Lipidomics and membrane biophysics

Defined fatty acid profile

Batch-to-batch compositional consistency

• [1] BRENDA Enzyme Database. EC 2.7.7.41 - phosphatidate cytidylyltransferase. Literature entry: "no significant inhibition in activity when either soybean or liver phosphatidylinositol is used at equimolar concentrations... inhibition of CDS2 by both soybean and liver PI, with 15-20% residual activity." View Source
• [2] van Hoogevest, P. and Wendel, A. (2014). The use of natural and synthetic phospholipids as pharmaceutical excipients. European Journal of Lipid Science and Technology, 116(9), 1088-1107. Cited in ScienceDirect Topics: Phospholipid Derivative. View Source
• [3] Zhang, N.Y., Kitagawa, K., Wu, B., and Inagaki, C. (2003). Soybean-derived phosphatidylinositol recovers amyloid β protein-induced neurotoxicity in cultured rat hippocampal neurons. Neuroscience Letters, 341(2), 105-108. View Source
• [4] Christie, W.W. Phosphatidylinositol and related lipids: structure, composition, biochemistry, and analysis. The Lipid Library. Table 1. Fatty acid composition of phosphatidylinositol (wt % of the total) in animal and plant tissues. View Source